Cas no 1172860-88-6 (Methyl 1-(2-Methoxyethyl)-1H-pyrazole-5-carboxylate)

• Product Name: Methyl 1-(2-Methoxyethyl)-1H-pyrazole-5-carboxylate
• CAS No: 1172860-88-6
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• MDL: MFCD09473508
• CID: 3158922
• PubChem ID: 25247603
• Update Time: 2025-06-09

Methyl 1-(2-Methoxyethyl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-(2-METHOXY-ETHYL)-2H-PYRAZOLE-3-CARBOXYLIC ACID METHYL ESTER
• CS-0038117
• 1172860-88-6
• XWB86088
• AS-39556
• methyl1-(2-methoxyethyl)-1H-pyrazole-5-carboxylate
• MFCD09473508
• STK351850
• methyl 2-(2-methoxyethyl)pyrazole-3-carboxylate
• EN300-231438
• methyl 1-(2-methoxyethyl)-1H-pyrazole-5-carboxylate
• AKOS005167564
• Methyl 1-(2-Methoxyethyl)-1H-pyrazole-5-carboxylate

• MDL： MFCD09473508
• Inchi： 1S/C8H12N2O3/c1-12-6-5-10-7(3-4-9-10)8(11)13-2/h3-4H,5-6H2,1-2H3
• InChI Key： FKCSNMIYNCLBCG-UHFFFAOYSA-N
• SMILES： O(C)CCN1C(C(=O)OC)=CC=N1

Computed Properties

• Exact Mass: 184.08479225g/mol
• Monoisotopic Mass: 184.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 53.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on Methyl 1-(2-Methoxyethyl)-1H-pyrazole-5-carboxylate

Methyl 1-(2-Methoxyethyl)-1H-pyrazole-5-carboxylate (CAS No. 1172860-88-6): A Comprehensive Overview

Methyl 1-(2-Methoxyethyl)-1H-pyrazole-5-carboxylate, identified by its CAS number 1172860-88-6, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the pyrazole class, which is well-documented for its diverse biological activities and applications in drug development. The structural features of this molecule, particularly the presence of a 1-(2-Methoxyethyl) substituent and a carboxylate group at the 5-position, contribute to its unique chemical properties and potential therapeutic benefits.

The pyrazole core is a heterocyclic aromatic compound that has garnered considerable attention in medicinal chemistry due to its ability to modulate various biological pathways. Pyrazole derivatives are known for their roles as intermediates in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. The specific modification of Methyl 1-(2-Methoxyethyl)-1H-pyrazole-5-carboxylate with a methoxyethyl group at the 1-position and a carboxylate group at the 5-position enhances its reactivity and binding affinity, making it a valuable candidate for further exploration.

In recent years, there has been growing interest in pyrazole derivatives as potential therapeutic agents. Research has highlighted their efficacy in various pharmacological applications, including anti-inflammatory, antimicrobial, and anticancer activities. The structural flexibility of pyrazole allows for the design of compounds with tailored properties, making it an ideal scaffold for drug discovery. Methyl 1-(2-Methoxyethyl)-1H-pyrazole-5-carboxylate, with its unique substituents, is being investigated for its potential to interact with biological targets and modulate disease-related pathways.

One of the most compelling aspects of Methyl 1-(2-Methoxyethyl)-1H-pyrazole-5-carboxylate is its role as a building block in the synthesis of more complex molecules. The carboxylate group at the 5-position can be easily functionalized, allowing chemists to attach various pharmacophores and explore new chemical entities. This adaptability makes it a versatile tool in medicinal chemistry research. Additionally, the methoxyethyl group contributes to the solubility and bioavailability of derivatives, which is crucial for their development into viable drugs.

The synthesis of Methyl 1-(2-Methoxyethyl)-1H-pyrazole-5-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers have access to high-quality material for their studies. Techniques such as catalytic hydrogenation, nucleophilic substitution, and esterification are commonly used in its preparation. These synthetic strategies not only highlight the compound's complexity but also demonstrate the advancements in synthetic organic chemistry that enable such complex molecules to be produced efficiently.

Recent studies have begun to uncover the biological significance of Methyl 1-(2-Methoxyethyl)-1H-pyrazole-5-carboxylate and its derivatives. Researchers have observed promising results in preclinical models where these compounds exhibit inhibitory effects on enzymes and receptors involved in inflammatory responses. The ability of pyrazole derivatives to interact with these targets suggests their potential as lead compounds for developing novel therapeutics. Furthermore, computational studies have been conducted to predict the binding modes of these compounds with biological targets, providing insights into their mechanism of action.

The pharmaceutical industry has taken notice of the potential of Methyl 1-(2-Methoxyethyl)-1H-pyrazole-5-carboxylate as a starting material for drug development. Several companies are investing in research programs aimed at identifying new applications for this compound and its derivatives. The versatility of pyrazole-based molecules allows them to be adapted for various therapeutic areas, including oncology, neurology, and immunology. As more data becomes available on their biological activities, it is expected that Methyl 1-(2-Methoxyethyl)-1H-pyrazole-5-carboxylate will play an increasingly important role in future drug discovery efforts.

The future prospects for Methyl 1-(2-Methoxyethyl)-1H-pyrazole-5-carboxylate are bright, with ongoing research efforts focused on expanding its applications and understanding its full potential. Collaborative initiatives between academic institutions and pharmaceutical companies are likely to drive innovation in this field. As new synthetic techniques and analytical methods become available, researchers will be able to explore more complex derivatives and evaluate their efficacy in clinical settings.

In conclusion, Methyl 1-(2-Methoxyethyl)-1H-pyrazole-5-carboxylate (CAS No. 1172860-88-6) is a compound of great interest in chemical biology and pharmaceutical research. Its unique structural features make it a valuable tool for drug discovery and development. With continued investigation into its biological activities and synthetic possibilities, this molecule is poised to contribute significantly to advancements in medicine.